2-({[1-hydroxy-2-(methylthio)cyclohexyl]methyl}thio)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-[(1-hydroxy-2-methylsulfanylcyclohexyl)methylsulfanyl]-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H19F3N2OS3/c1-26-16-6-2-3-7-18(16,25)11-28-17-12(10-23)13(19(20,21)22)9-14(24-17)15-5-4-8-27-15/h4-5,8-9,16,25H,2-3,6-7,11H2,1H3
• InChI Key: JYUVZCUGGYUEOC-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCCCC1(CSC2=C(C(=CC(=N2)C3=CC=CS3)C(F)(F)F)C#N)O
• Molecular Formula: C19H19F3N2OS3
• Molecular Weight: 444.6 g/mol

Description

2-({[1-hydroxy-2-(methylthio)cyclohexyl]methyl}thio)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C19H19F3N2OS3 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
The exact mass of the compound 2-({[1-hydroxy-2-(methylthio)cyclohexyl]methyl}thio)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is 444.06116124 g/mol and the complexity rating of the compound is 585. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research in the field of heterocyclic chemistry has shown significant interest in the synthesis of novel compounds through reactions involving nicotinonitrile derivatives and sulfur-containing compounds. For instance, the synthesis of pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine ring systems was explored by reacting 2-chloronicotinonitrile with thioureas, demonstrating the potential for creating new heterocyclic structures with unique properties (Coppola & Shapiro, 1981). This research underscores the versatility of nicotinonitrile derivatives in synthesizing complex heterocycles, which could be relevant for developing new materials or pharmaceuticals.

Functionalization and Derivatization

The study of sulfur-containing compounds has led to insights into their functionalization and derivatization. Kalugin and Shestopalov (2008) investigated the Thorpe-Ziegler intramolecular cyclization of nicotinic acid esters and nitriles substituted with sulfur-containing groups, resulting in the formation of various substituted 3-aminothieno[2,3-b]pyridines (Kalugin & Shestopalov, 2008). This research highlights the potential for modifying nicotinonitrile and related compounds with sulfur functionalities to achieve targeted chemical properties, which is crucial for pharmaceutical synthesis and material science.

Novel Reaction Pathways

Exploration of new reaction pathways is a critical area of research in chemical synthesis. For example, the one-step synthesis of diazadihydroacenaphthylene derivatives, starting from 1-benzylamino-1-methylsulfanyl-2-nitroethenes, showcases innovative approaches to synthesizing complex molecules with potential applications in drug discovery and development (Soro et al., 2006). Such studies provide valuable insights into the mechanisms and efficiencies of novel synthetic routes, expanding the toolkit available to chemists for creating new compounds.